Dexmethylphenidate hydrochloride Dexmethylphenidate hydrochloride Methylphenidate hydrochloride is an odorless white crystalline powder. Metallic taste. Solutions are acid to litmus. Absence of general acid/base catalysis. (NTP, 1992)
Methylphenidate Hydrochloride is the hydrochloride salt of the synthetic central nervous system stimulant methylphenidate. Methylphenidate appears to activate the brain stem arousal system and cortex to produce its stimulant effect and, in some clinical settings, may improve cognitive function.
A central nervous system stimulant used most commonly in the treatment of ATTENTION DEFICIT DISORDER in children and for NARCOLEPSY. Its mechanisms appear to be similar to those of DEXTROAMPHETAMINE. The d-isomer of this drug is referred to as DEXMETHYLPHENIDATE HYDROCHLORIDE.
See also: Methylphenidate (has active moiety); Dexmethylphenidate Hydrochloride (narrower).
Brand Name: Vulcanchem
CAS No.: 23655-65-4
VCID: VC21105338
InChI: InChI=1S/C14H19NO2.ClH/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12;/h2-4,7-8,12-13,15H,5-6,9-10H2,1H3;1H
SMILES: COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl
Molecular Formula: C14H19NO2.ClH
C14H20ClNO2
Molecular Weight: 269.77 g/mol

Dexmethylphenidate hydrochloride

CAS No.: 23655-65-4

Cat. No.: VC21105338

Molecular Formula: C14H19NO2.ClH
C14H20ClNO2

Molecular Weight: 269.77 g/mol

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Dexmethylphenidate hydrochloride - 23655-65-4

Specification

Description Methylphenidate hydrochloride is an odorless white crystalline powder. Metallic taste. Solutions are acid to litmus. Absence of general acid/base catalysis. (NTP, 1992)
Methylphenidate Hydrochloride is the hydrochloride salt of the synthetic central nervous system stimulant methylphenidate. Methylphenidate appears to activate the brain stem arousal system and cortex to produce its stimulant effect and, in some clinical settings, may improve cognitive function.
A central nervous system stimulant used most commonly in the treatment of ATTENTION DEFICIT DISORDER in children and for NARCOLEPSY. Its mechanisms appear to be similar to those of DEXTROAMPHETAMINE. The d-isomer of this drug is referred to as DEXMETHYLPHENIDATE HYDROCHLORIDE.
See also: Methylphenidate (has active moiety); Dexmethylphenidate Hydrochloride (narrower).
CAS No. 23655-65-4
Molecular Formula C14H19NO2.ClH
C14H20ClNO2
Molecular Weight 269.77 g/mol
IUPAC Name methyl 2-phenyl-2-piperidin-2-ylacetate;hydrochloride
Standard InChI InChI=1S/C14H19NO2.ClH/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12;/h2-4,7-8,12-13,15H,5-6,9-10H2,1H3;1H
Standard InChI Key JUMYIBMBTDDLNG-UHFFFAOYSA-N
Isomeric SMILES COC(=O)[C@@H]([C@H]1CCCC[NH2+]1)C2=CC=CC=C2.[Cl-]
SMILES COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl
Canonical SMILES COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl
Melting Point 435 to 439 °F (NTP, 1992)

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